Cas no 133280-17-8 (Dodecanethioic acid,S-(1-ethenyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) ester)

• Product Name: Dodecanethioic acid,S-(1-ethenyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) ester
• CAS No: 133280-17-8
• MF: C₁₉H₂₈N₄OS
• MW: 360.516822814941
• CID: 224250
• PubChem ID: 3077013
• Update Time: 2025-04-19

Dodecanethioic acid,S-(1-ethenyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) ester Chemical and Physical Properties

Names and Identifiers

• Dodecanethioic acid,S-(1-ethenyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) ester
• S-(1-ethenylpyrazolo[3,4-b]pyrazin-5-yl) dodecanethioate
• Dodecanethioic acid, S-(1-ethenyl-1H-pyrazolo(3,4-b)pyrazin-5-yl) ester
• DTXSID50158045
• S-(1-Vinyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) dodecanethioate
• S-(1-Ethenyl-1H-pyrazolo(3,4-b)pyrazin-5-yl) dodecanethioate
• 133280-17-8

• Inchi： 1S/C19H28N4OS/c1-3-5-6-7-8-9-10-11-12-13-18(24)25-17-15-20-19-16(22-17)14-21-23(19)4-2/h4,14-15H,2-3,5-13H2,1H3
• InChI Key： DXGHDLQDIZUYAC-UHFFFAOYSA-N
• SMILES： S(C1C=NC2=C(C=NN2C=C)N=1)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 360.19864
• Monoisotopic Mass: 360.19838270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 86Ų

Experimental Properties

• PSA: 60.67